Cas no 1436045-17-8 (5-{(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amino}pentanenitrile)

• Product Name: 5-{(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amino}pentanenitrile
• CAS No: 1436045-17-8
• MF: C₁₅H₁₉N₃
• MW: 241.331463098526
• CID: 5455744
• PubChem ID: 71988490
• Update Time: 2025-11-01

5-{(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amino}pentanenitrile Chemical and Physical Properties

Names and Identifiers

• Z1289822305
• 1436045-17-8
• 5-{[(6-METHYLPYRIDIN-2-YL)METHYL](PROP-2-YN-1-YL)AMINO}PENTANENITRILE
• EN300-26622395
• CHEMBL4936468
• AKOS016948138
• 5-[(6-Methylpyridin-2-yl)methyl-prop-2-ynylamino]pentanenitrile
• 5-[[(6-Methyl-2-pyridinyl)methyl]-2-propyn-1-ylamino]pentanenitrile
• 5-{(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amino}pentanenitrile

• Inchi： 1S/C15H19N3/c1-3-11-18(12-6-4-5-10-16)13-15-9-7-8-14(2)17-15/h1,7-9H,4-6,11-13H2,2H3
• InChI Key： DFPZPSQAWWCREL-UHFFFAOYSA-N
• SMILES： C(#N)CCCCN(CC1=NC(C)=CC=C1)CC#C

Computed Properties

• Exact Mass: 241.157897619g/mol
• Monoisotopic Mass: 241.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 39.9Ų

Experimental Properties

• Density: 1.041±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 393.5±42.0 °C(Predicted)
• pka: 5.84±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines 6-substituted-2-pyridinylmethylamines

Additional information on 5-{(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amino}pentanenitrile

Comprehensive Overview of 5-{(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amino}pentanenitrile (CAS No. 1436045-17-8)

The compound 5-{(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amino}pentanenitrile (CAS No. 1436045-17-8) is a specialized organic molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique structure, featuring a pyridine ring and a propynyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly intrigued by its potential applications in drug discovery, especially in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for nitrile-containing compounds like 5-{(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amino}pentanenitrile has surged due to their versatility in medicinal chemistry. The compound’s 6-methylpyridin-2-yl moiety is a common pharmacophore found in many FDA-approved drugs, which underscores its relevance in modern therapeutics. Additionally, the prop-2-yn-1-yl group introduces alkyne functionality, enabling click chemistry applications—a hot topic in bioconjugation and drug delivery systems.

From a synthetic perspective, CAS No. 1436045-17-8 exemplifies the growing trend toward structure-activity relationship (SAR) optimization. Its design allows for fine-tuning of physicochemical properties, such as solubility and bioavailability, which are critical for lead compound development. This aligns with the current focus on precision medicine and personalized therapeutics, where molecular specificity is paramount.

The compound’s pentanenitrile backbone also contributes to its stability and reactivity profile, making it a candidate for high-throughput screening (HTS) assays. As the pharmaceutical industry increasingly adopts AI-driven drug design, molecules like 5-{(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amino}pentanenitrile are being explored for their compatibility with machine learning models predicting drug-likeness and toxicity.

Another area of interest is the compound’s potential role in neuropharmacology. The pyridine scaffold is known to interact with central nervous system (CNS) targets, and researchers are investigating whether this molecule could be repurposed for neurodegenerative disease research. This ties into broader discussions about blood-brain barrier permeability and CNS drug development, which are frequently searched topics in academic and industrial circles.

Environmental and green chemistry considerations are also relevant when discussing CAS No. 1436045-17-8. The push for sustainable synthesis methods has led to innovations in catalytic processes that could be applied to this compound’s production. Questions about biodegradability and eco-friendly solvents often arise in forums and search queries, reflecting the industry’s shift toward greener practices.

In summary, 5-{(6-methylpyridin-2-yl)methyl(prop-2-yn-1-yl)amino}pentanenitrile represents a convergence of cutting-edge research trends: from drug discovery and bioconjugation to AI-aided molecular design and green chemistry. Its multifaceted applications ensure it remains a compound of high interest, as evidenced by its frequent mention in patent literature and scientific databases. Future studies will likely explore its utility in emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, further solidifying its place in modern chemistry.